Dodecanal
Dodecanal
Lauric aldehyde is one of the main aliphatic green volatile compounds in macerated grape cluster stems. It is also one of the key flavor constituents of grapefruit oil.
Laurylaldehyde, also known as dodecyl aldehyde or N-dodecanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, laurylaldehyde is considered to be a fatty aldehyde lipid molecule. Laurylaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Laurylaldehyde has been detected in multiple biofluids, such as feces and saliva. Within the cell, laurylaldehyde is primarily located in the membrane (predicted from logP). Laurylaldehyde can be biosynthesized from dodecane. Laurylaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as lemon, sweet orange, rocket salad (ssp. ), and mollusks. This makes laurylaldehyde a potential biomarker for the consumption of these food products. Laurylaldehyde has been linked to the inborn metabolic disorders including celiac disease.
Dodecanal is a long-chain fatty aldehyde that is dodecane in which two hydrogens attached to a terminal carbon are replaced by an oxo group. It has a role as a plant metabolite. It is a 2,3-saturated fatty aldehyde, a medium-chain fatty aldehyde and a long-chain fatty aldehyde. It derives from a hydride of a dodecane.
Laurylaldehyde, also known as dodecyl aldehyde or N-dodecanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, laurylaldehyde is considered to be a fatty aldehyde lipid molecule. Laurylaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Laurylaldehyde has been detected in multiple biofluids, such as feces and saliva. Within the cell, laurylaldehyde is primarily located in the membrane (predicted from logP). Laurylaldehyde can be biosynthesized from dodecane. Laurylaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as lemon, sweet orange, rocket salad (ssp. ), and mollusks. This makes laurylaldehyde a potential biomarker for the consumption of these food products. Laurylaldehyde has been linked to the inborn metabolic disorders including celiac disease.
Dodecanal is a long-chain fatty aldehyde that is dodecane in which two hydrogens attached to a terminal carbon are replaced by an oxo group. It has a role as a plant metabolite. It is a 2,3-saturated fatty aldehyde, a medium-chain fatty aldehyde and a long-chain fatty aldehyde. It derives from a hydride of a dodecane.
Brand Name:
Vulcanchem
CAS No.:
112-54-9
VCID:
VC21164735
InChI:
InChI=1S/C12H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h12H,2-11H2,1H3
SMILES:
CCCCCCCCCCCC=O
Molecular Formula:
C12H24O
Molecular Weight:
184.32 g/mol
Dodecanal
CAS No.: 112-54-9
Cat. No.: VC21164735
Molecular Formula: C12H24O
Molecular Weight: 184.32 g/mol
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Specification
Description | Lauric aldehyde is one of the main aliphatic green volatile compounds in macerated grape cluster stems. It is also one of the key flavor constituents of grapefruit oil. Laurylaldehyde, also known as dodecyl aldehyde or N-dodecanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, laurylaldehyde is considered to be a fatty aldehyde lipid molecule. Laurylaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Laurylaldehyde has been detected in multiple biofluids, such as feces and saliva. Within the cell, laurylaldehyde is primarily located in the membrane (predicted from logP). Laurylaldehyde can be biosynthesized from dodecane. Laurylaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as lemon, sweet orange, rocket salad (ssp. ), and mollusks. This makes laurylaldehyde a potential biomarker for the consumption of these food products. Laurylaldehyde has been linked to the inborn metabolic disorders including celiac disease. Dodecanal is a long-chain fatty aldehyde that is dodecane in which two hydrogens attached to a terminal carbon are replaced by an oxo group. It has a role as a plant metabolite. It is a 2,3-saturated fatty aldehyde, a medium-chain fatty aldehyde and a long-chain fatty aldehyde. It derives from a hydride of a dodecane. |
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CAS No. | 112-54-9 |
Molecular Formula | C12H24O |
Molecular Weight | 184.32 g/mol |
IUPAC Name | dodecanal |
Standard InChI | InChI=1S/C12H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h12H,2-11H2,1H3 |
Standard InChI Key | HFJRKMMYBMWEAD-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCC=O |
Canonical SMILES | CCCCCCCCCCCC=O |
Melting Point | 44.5 °C Mp 44.5 ° 44.5°C |
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